Cas no 1557610-13-5 (N-(3-chloro-4-methoxyphenyl)methylhydroxylamine)

• Product Name: N-(3-chloro-4-methoxyphenyl)methylhydroxylamine
• CAS No: 1557610-13-5
• MF: C₈H₁₀ClNO₂
• MW: 187.623501300812
• CID: 6329637
• PubChem ID: 82686500
• Update Time: 2025-10-31

N-(3-chloro-4-methoxyphenyl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-4-methoxyphenyl)methylhydroxylamine
• 1557610-13-5
• AKOS021004131
• EN300-1964926
• N-[(3-chloro-4-methoxyphenyl)methyl]hydroxylamine

• Inchi： 1S/C8H10ClNO2/c1-12-8-3-2-6(5-10-11)4-7(8)9/h2-4,10-11H,5H2,1H3
• InChI Key： LHZZWHOIQYNVCE-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CNO)OC

Computed Properties

• Exact Mass: 187.0400063g/mol
• Monoisotopic Mass: 187.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 41.5Ų

Additional information on N-(3-chloro-4-methoxyphenyl)methylhydroxylamine

Introduction to N-(3-chloro-4-methoxyphenyl)methylhydroxylamine (CAS No. 1557610-13-5)

N-(3-chloro-4-methoxyphenyl)methylhydroxylamine, identified by its CAS number 1557610-13-5, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a valuable candidate for various applications in drug discovery and molecular biology.

The molecular structure of N-(3-chloro-4-methoxyphenyl)methylhydroxylamine consists of a phenyl ring substituted with both a chloro group at the 3-position and a methoxy group at the 4-position, attached to a hydroxylamine moiety. This specific arrangement of functional groups imparts distinct reactivity and binding capabilities, which are highly relevant in the design of novel therapeutic agents. The presence of the chloro group enhances electrophilicity, while the methoxy group introduces steric and electronic effects that can modulate interactions with biological targets.

In recent years, there has been a growing interest in developing small molecules that can interact with biological pathways involved in diseases such as cancer, inflammation, and neurodegeneration. N-(3-chloro-4-methoxyphenyl)methylhydroxylamine has been explored as a potential intermediate in the synthesis of more complex pharmacophores. Its ability to serve as a building block for larger molecules makes it particularly useful in medicinal chemistry efforts aimed at identifying new drug candidates.

One of the most compelling aspects of N-(3-chloro-4-methoxyphenyl)methylhydroxylamine is its role in the development of inhibitors targeting specific enzymes or receptors. For instance, studies have shown that derivatives of this compound can exhibit inhibitory activity against enzymes involved in signal transduction pathways. This has led to investigations into its potential use as an anti-inflammatory agent or a chemopreventive compound. The ability to fine-tune its structure to enhance binding affinity and selectivity has made it a focal point for researchers seeking to develop next-generation therapeutics.

The synthesis of N-(3-chloro-4-methoxyphenyl)methylhydroxylamine involves multi-step organic reactions that require precise control over reaction conditions. The chloromethylation step, where the hydroxylamine moiety is introduced, is particularly critical and must be optimized to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes, making this compound more accessible for research purposes. Techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been employed to improve the overall synthetic route.

In addition to its pharmaceutical applications, N-(3-chloro-4-methoxyphenyl)methylhydroxylamine has found utility in materials science and chemical biology. Its unique electronic properties make it a candidate for use in organic electronics, where it can contribute to the development of novel conductive materials or light-emitting devices. Furthermore, its interaction with biological molecules has been studied to understand fundamental mechanisms in cell signaling and disease progression.

The latest research on N-(3-chloro-4-methoxyphenyl)methylhydroxylamine highlights its potential as a tool for probing biological systems. For example, studies have demonstrated its ability to modulate the activity of certain kinases, which are key players in many cellular processes. By understanding how this compound interacts with these enzymes, researchers can gain insights into their function and identify new therapeutic strategies. Additionally, its use as a probe in high-throughput screening assays has allowed for the rapid identification of other bioactive compounds that may have similar mechanisms of action.

The safety and handling of N-(3-chloro-4-methoxyphenyl)methylhydroxylamine are important considerations for researchers working with this compound. While it is not classified as a hazardous material under standard regulatory guidelines, appropriate laboratory practices should always be followed to ensure safe handling. This includes using personal protective equipment (PPE), working in well-ventilated areas, and disposing of waste materials properly. These precautions help minimize any potential risks associated with working with organic compounds.

In conclusion, N-(3-chloro-4-methoxyphenyl)methylhydroxylamine strong>(CAS No. 1557610-13-5) is a versatile compound with significant potential in pharmaceutical research and beyond. Its unique structural features make it a valuable building block for drug discovery efforts aimed at developing new therapeutics for various diseases. As research continues to uncover new applications and insights into its properties, this compound is poised to play an increasingly important role in both academic and industrial settings.